Cas no 2411334-64-8 (tert-butyl 3-(2E)-4-(dimethylamino)-N-(oxan-4-yl)methylbut-2-enamidoazetidine-1-carboxylate)

• Product Name: tert-butyl 3-(2E)-4-(dimethylamino)-N-(oxan-4-yl)methylbut-2-enamidoazetidine-1-carboxylate
• CAS No: 2411334-64-8
• MF: C₂₀H₃₅N₃O₄
• MW: 381.509605646133
• CID: 5358730
• PubChem ID: 146076748
• Update Time: 2025-06-08

tert-butyl 3-(2E)-4-(dimethylamino)-N-(oxan-4-yl)methylbut-2-enamidoazetidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• Z3952174699
• tert-butyl 3-[(2E)-4-(dimethylamino)-N-[(oxan-4-yl)methyl]but-2-enamido]azetidine-1-carboxylate
• Tert-butyl 3-[[(E)-4-(dimethylamino)but-2-enoyl]-(oxan-4-ylmethyl)amino]azetidine-1-carboxylate
• tert-butyl 3-(2E)-4-(dimethylamino)-N-(oxan-4-yl)methylbut-2-enamidoazetidine-1-carboxylate

• Inchi： 1S/C20H35N3O4/c1-20(2,3)27-19(25)22-14-17(15-22)23(13-16-8-11-26-12-9-16)18(24)7-6-10-21(4)5/h6-7,16-17H,8-15H2,1-5H3/b7-6+
• InChI Key： HFLXUJAGOPFMKT-VOTSOKGWSA-N
• SMILES： O1CCC(CC1)CN(C(/C=C/CN(C)C)=O)C1CN(C(=O)OC(C)(C)C)C1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 8
• Complexity: 530
• XLogP3: 1.3
• Topological Polar Surface Area: 62.3

Additional information on tert-butyl 3-(2E)-4-(dimethylamino)-N-(oxan-4-yl)methylbut-2-enamidoazetidine-1-carboxylate

Introduction to Tert-butyl 3-(2E)-4-(dimethylamino)-N-(oxan-4-yl)methylbut-2-enamidoazetidine-1-carboxylate (CAS No. 2411334-64-8)

Tert-butyl 3-(2E)-4-(dimethylamino)-N-(oxan-4-yl)methylbut-2-enamidoazetidine-1-carboxylate, a compound with the CAS number 2411334-64-8, represents a significant advancement in the field of pharmaceutical chemistry. This intricate molecular structure, featuring a combination of heterocyclic and alkene functionalities, has garnered considerable attention due to its potential applications in drug development and medicinal chemistry.

The compound's name highlights several key structural features that are central to its chemical and pharmacological properties. The presence of a tert-butyl group provides steric stability, enhancing the molecule's solubility and metabolic resistance. The 3-(2E)-4-(dimethylamino)-N-(oxan-4-yl)methylbut-2-enamidoazetidine-1-carboxylate moiety introduces a rich array of functional groups, including an azetidine ring, an amide bond, and a dimethylamino substituent. These elements collectively contribute to the compound's unique reactivity and biological activity.

In recent years, there has been growing interest in the development of novel heterocyclic compounds for their therapeutic potential. The azetidine ring, in particular, has been extensively studied for its role in various bioactive molecules. Its cyclic structure allows for optimal spatial orientation of functional groups, which can be crucial for binding to biological targets. Additionally, the amide bond within the molecule serves as a versatile linker, enabling further derivatization and modification to tailor specific pharmacological properties.

The dimethylamino group is another critical feature of this compound. This nitrogen-containing moiety is known for its ability to enhance molecular interactions through hydrogen bonding and electrostatic effects. Such interactions are often essential for achieving high affinity and selectivity in drug-receptor binding. Furthermore, the presence of an alkene functionality provides opportunities for further chemical manipulation, such as epoxidation or reduction, which can be exploited to develop analogs with improved pharmacokinetic profiles.

Recent research in medicinal chemistry has demonstrated the importance of optimizing molecular architecture to improve drug efficacy and reduce side effects. The compound Tert-butyl 3-(2E)-4-(dimethylamino)-N-(oxan-4-yl)methylbut-2-enamidoazetidine-1-carboxylate exemplifies this principle by integrating multiple functional groups into a single framework. This approach allows for the fine-tuning of various pharmacophoric elements, leading to compounds with enhanced biological activity and reduced toxicity.

The oxan-4-ylmethyl substituent is another notable feature of this molecule. The oxygen atom in this group can participate in hydrogen bonding interactions, further enhancing the compound's ability to bind to biological targets. Additionally, the oxygen atom can influence the molecule's electronic properties, affecting its reactivity and stability. These features make it an attractive component for designing molecules with specific biological activities.

In conclusion, Tert-butyl 3-(2E)-4-(dimethylamino)-N-(oxan-4-yl)methylbut-2-enamidoazetidine-1-carboxylate represents a promising candidate for further exploration in pharmaceutical research. Its complex structural features and diverse functional groups offer numerous opportunities for developing novel therapeutic agents. As our understanding of molecular interactions continues to evolve, compounds like this one will play a crucial role in advancing drug discovery and development.